11-(Piperidin-1-yl)undecan-1-ol

• Molecular Formula: C16H33NO
• Molecular Weight: 255.44 g/mol
• IUPAC Name: 11-piperidin-1-ylundecan-1-ol
• InChI: InChI=1S/C16H33NO/c18-16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h18H,1-16H2
• InChI Key: WACLCTDOCWARAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCCCCCCCCCO

Description

11-(Piperidin-1-yl)undecan-1-ol is a useful research compound. Its molecular formula is C16H33NO and its molecular weight is 255.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11-Bromoundecanol (11.00 g., 43.79 mmole) was dissolved in 100 ml. of piperidine and heated at reflux temperature for 18 hours. The reaction mixture was allowed to cool and most of the precipitated piperidine hydrobromide was removed by filtration. The excess piperidine is removed by simple distillation and the resultant solid residue is recrystallized from ethanol and water. After drying, 10.78 g. (96.3% yield) of 1-hydroxy-11-(N-piperidyl)undecane was obtained. m.p. 62°-65° C., 1H-NMR (200 MHz, CDCl3) δ=1.2-1.7 ppm, m, 24H; 2.10, broad s, 1H; 2.20-2.45, m, 6H; 3.63, t, 2H.